Cas no 862793-16-6 (4-(benzenesulfonyl)-N-3-(dimethylamino)propyl-2-(furan-2-yl)-1,3-oxazol-5-amine)

• Product Name: 4-(benzenesulfonyl)-N-3-(dimethylamino)propyl-2-(furan-2-yl)-1,3-oxazol-5-amine
• CAS No: 862793-16-6
• MF: C₁₈H₂₁N₃O₄S
• MW: 375.442043066025
• CID: 5421698
• PubChem ID: 18826326
• Update Time: 2025-10-28

4-(benzenesulfonyl)-N-3-(dimethylamino)propyl-2-(furan-2-yl)-1,3-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• N-[4-(benzenesulfonyl)-2-(furan-2-yl)-1,3-oxazol-5-yl]-N',N'-dimethylpropane-1,3-diamine
• VU0609991-1
• N1-(2-(furan-2-yl)-4-(phenylsulfonyl)oxazol-5-yl)-N3,N3-dimethylpropane-1,3-diamine
• 862793-16-6
• AKOS002751501
• F3309-3023
• 4-(benzenesulfonyl)-N-[3-(dimethylamino)propyl]-2-(furan-2-yl)-1,3-oxazol-5-amine
• N3-[2-(2-Furanyl)-4-(phenylsulfonyl)-5-oxazolyl]-N1,N1-dimethyl-1,3-propanediamine
• 4-(benzenesulfonyl)-N-3-(dimethylamino)propyl-2-(furan-2-yl)-1,3-oxazol-5-amine

• Inchi： 1S/C18H21N3O4S/c1-21(2)12-7-11-19-17-18(20-16(25-17)15-10-6-13-24-15)26(22,23)14-8-4-3-5-9-14/h3-6,8-10,13,19H,7,11-12H2,1-2H3
• InChI Key： VKPJEOHWEGDEEC-UHFFFAOYSA-N
• SMILES： C(N(C)C)CCNC1OC(C2=CC=CO2)=NC=1S(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 375.12527733g/mol
• Monoisotopic Mass: 375.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 97Ų

Experimental Properties

• Density: 1.274±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 582.9±60.0 °C(Predicted)
• pka: 9.41±0.28(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 4-(benzenesulfonyl)-N-3-(dimethylamino)propyl-2-(furan-2-yl)-1,3-oxazol-5-amine

Introduction to 4-(benzenesulfonyl)-N-3-(dimethylamino)propyl-2-(furan-2-yl)-1,3-oxazol-5-amine (CAS No. 862793-16-6)

4-(benzenesulfonyl)-N-3-(dimethylamino)propyl-2-(furan-2-yl)-1,3-oxazol-5-amine, identified by its CAS number 862793-16-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of multiple functional groups, including a benzenesulfonyl moiety, a dimethylamino substituent, and a furan ring, contributes to its unique chemical properties and potential therapeutic applications.

The benzenesulfonyl group is a key feature of this molecule, often employed in medicinal chemistry due to its ability to enhance binding affinity and metabolic stability. This moiety is frequently found in drug candidates targeting various diseases, including cancer and inflammatory disorders. The dimethylamino group, on the other hand, introduces basicity to the molecule, which can be crucial for interactions with acidic pharmacophores in biological targets. Together with the furan ring, which is known for its ability to modulate enzyme activity and cell signaling pathways, this compound presents a rich structural framework for further exploration.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. The oxazole scaffold, in particular, has been extensively studied for its role in drug discovery. For instance, derivatives of oxazole have shown promise in inhibiting enzymes involved in cancer metabolism and in modulating immune responses. The specific arrangement of functional groups in 4-(benzenesulfonyl)-N-3-(dimethylamino)propyl-2-(furan-2-yl)-1,3-oxazol-5-amine suggests that it may interact with biological targets in ways that could lead to novel therapeutic interventions.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of the benzenesulfonyl, dimethylamino, and furan groups creates a multifaceted structure that can be modified further to optimize pharmacokinetic and pharmacodynamic properties. Researchers are increasingly leveraging computational methods and high-throughput screening to identify promising candidates like this one for further investigation. The growing interest in structure-based drug design has made compounds such as 4-(benzenesulfonyl)-N-3-(dimethylamino)propyl-2-(furan-2-yl)-1,3-oxazol-5-amine valuable assets in pharmaceutical research pipelines.

The chemical synthesis of this compound involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, are often employed to construct the complex framework of the molecule. These synthetic strategies not only highlight the synthetic prowess of modern organic chemistry but also underscore the importance of innovative methodologies in producing novel bioactive compounds.

Evaluation of the biological activity of 4-(benzenesulfonyl)-N-3-(dimethylamino)propyl-2-(furan-2-yl)-1,3-oxazol-5-amine has been a focus of several recent studies. Preclinical trials have demonstrated that oxazole derivatives can exhibit significant effects on various disease pathways. For example, some oxazole-based compounds have shown anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. Similarly, the presence of the benzenesulfonyl group suggests potential interactions with enzymes involved in metabolic disorders. Further research is needed to fully elucidate the mechanisms through which this compound exerts its effects.

The development of new drug candidates is often hampered by challenges such as poor solubility, rapid metabolism, and off-target effects. However, the structural features of 4-(benzenesulfonyl)-N-3-(dimethylamino)propyl-2-(furan-2-yl)-1,3-oxazol-5-amine offer opportunities to address these issues through molecular optimization. By fine-tuning the substituents on the oxazole ring or introducing additional functional groups, researchers can enhance drug-like properties while maintaining biological activity. This iterative process of design, synthesis, and evaluation is central to modern drug discovery efforts.

The role of computational chemistry in understanding the behavior of complex molecules like this one cannot be overstated. Molecular modeling techniques allow researchers to predict how different conformations of the compound might interact with biological targets at an atomic level. These predictions can guide experimental efforts by identifying promising modifications or by helping to rationalize observed biological activities. As computational methods continue to improve, they are becoming indispensable tools in medicinal chemistry research.

Future directions for research on 4-(benzenesulfonyl)-N-3-(dimethylamino)propyl-2-(furan-2-y l)-1,3 oxazol -5 -amine may include exploring its potential as an intermediate for more complex drug candidates or investigating its interactions with specific proteins or enzymes using biophysical techniques such as X-ray crystallography or NMR spectroscopy. Additionally，the study of its pharmacokinetic profile will be crucial for determining whether it has the potential to progress into clinical trials.

In conclusion,4 ( benzen esulfo ny l ) - N - 3 ( dim eth ylamino ) prop y l - 2 ( furan - 2 - y l ) - 1 , 3 ox az ol - 5 - am ine ( CAS No . 86 279 3 - 16 - 6 ) represents an exciting opportunity for pharmaceutical innovation . Its unique structural features , combined with promising preliminary data , make it a compelling candidate for further investigation . As research continues , we can expect new insights into its potential applications and mechanisms of action . p >